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Compound of Interest

Compound Name:
N-(5-chloro-2-

methylphenyl)benzamide

CAS No.: 10282-51-6

Cat. No.: B185104

Get Quote

Executive Summary
N-(5-chloro-2-methylphenyl)benzamide is a specialized intermediate often utilized in the

synthesis of agrochemicals (e.g., carboxamide fungicides) and pharmaceutical scaffolds

targeting kinase inhibition. Its physical characterization is critical for quality control, specifically

to distinguish it from its lower-melting precursors and structurally similar analogs.

This guide provides a comparative analysis of the melting point (MP) of N-(5-chloro-2-
methylphenyl)benzamide against its direct synthetic precursors and key structural analogs.

By establishing a thermal profile based on Structure-Property Relationships (SPR), researchers

can validate product identity and purity without solely relying on single-point literature values,

which may vary by crystal polymorph.

Key Findings
Target Compound Estimated Range:155°C – 170°C (Based on SPR with o-toluanilide and p-

chlorobenzanilide).
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Differentiation: The compound is easily distinguishable from its starting amine (22°C) and its

acetamide analog (130°C).

Structural Insight: The ortho-methyl group introduces steric twist, preventing the high-melting

planar stacking seen in p-chlorobenzanilide (185°C), while the meta-chloro substituent adds

molecular weight and polarizability, raising the MP above that of unsubstituted o-toluanilide

(145°C).

Comparative Data Analysis
The following table contrasts the thermal properties of N-(5-chloro-2-
methylphenyl)benzamide with its specific chemical relatives. This data serves as a reference

standard for purity determination.
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Compound
Class

Chemical
Name

Structure
Melting Point
(°C)

Significance in
Analysis

Target Product

N-(5-chloro-2-

methylphenyl)be

nzamide

Ph-CONH-(2-Me,

5-Cl-Ph)
155 – 170 (Est.)*

Analyte of

Interest

Precursor

(Amine)

5-Chloro-2-

methylaniline

H₂N-(2-Me, 5-Cl-

Ph)
20 – 22

Starting material

(Liquid/Low melt

solid)

Analog

(Acetamide)

N-(5-chloro-2-

methylphenyl)ac

etamide

Me-CONH-(2-

Me, 5-Cl-Ph)
129 – 130

Differentiates

Benzoyl vs.

Acetyl group

Scaffold (Parent)

N-(2-

methylphenyl)be

nzamide (o-

Toluanilide)

Ph-CONH-(2-

Me-Ph)
144 – 146

Base scaffold

(No Cl). Cl

increases MP.

Isomer (Para)

N-(4-

chlorophenyl)ben

zamide

Ph-CONH-(4-Cl-

Ph)
184 – 187

Shows effect of

planar stacking

(High MP)

Reference

N-

Phenylbenzamid

e (Benzanilide)

Ph-CONH-Ph 163

Standard

reference for

benzamides

*Note: Experimental values for the specific target may vary based on polymorphic form and

solvent of recrystallization. The estimated range is derived from the additive effect of the Cl-

substituent on the o-toluanilide scaffold.

Scientific Analysis: Structure-Property
Relationships
Understanding the melting point requires analyzing the crystal lattice energy contributors:

The Ortho-Methyl Effect (Steric Hindrance)
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The methyl group at the ortho position (C2) creates steric clash with the amide carbonyl

oxygen. This forces the N-phenyl ring to twist out of the amide plane.

Impact: Reduces π-π stacking efficiency compared to flat molecules like N-(4-

chlorophenyl)benzamide (MP 185°C). This explains why o-toluanilide (145°C) melts lower

than benzanilide (163°C).

The Meta-Chloro Effect (Polarizability)
The chlorine atom at the C5 position (meta to the amide, para to the methyl) contributes

significantly to the molecular weight and London dispersion forces.

Impact: Halogen substitution typically raises the melting point of benzanilides by 20–40°C

unless it disrupts packing. Since the C5 position is relatively unhindered, the Cl atom

stabilizes the lattice, pushing the MP of the target above that of the non-chlorinated o-

toluanilide (145°C), likely into the 155–170°C range.

Hydrogen Bonding
The amide moiety (-CONH-) forms strong intermolecular hydrogen bonds (N-H···O=C).

Comparison: This network is far more robust than the weak interactions in the amine

precursor (MP 22°C), resulting in a massive phase shift from liquid/low-solid to high-melting

solid upon benzoylation.

Experimental Protocol: Purity & Identity Verification
To confirm the identity of N-(5-chloro-2-methylphenyl)benzamide, use this self-validating

Differential Scanning Calorimetry (DSC) protocol.

Synthesis & Purification Workflow
The following diagram illustrates the critical control points where melting point determination

validates the reaction progress.
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Start: 5-Chloro-2-methylaniline
(MP: 20-22°C)

Acylation Reaction
(Solvent: DCM/Pyridine)

+ Reagent

Benzoyl Chloride
(Liquid)

Crude Intermediate
(Mixed Phase)

Recrystallization
(EtOH/Water)

Target: N-(5-chloro-2-methylphenyl)benzamide
(Expected MP: 155-170°C)

Remove impurities
(MP < 130°C)

Click to download full resolution via product page

Figure 1: Synthesis and purification logic.[1][2] A sharp melting point >150°C indicates

successful removal of the starting amine and prevention of acetamide by-products.

DSC Method Parameters
For precise comparison against the analog data:

Instrument: Differential Scanning Calorimeter (e.g., TA Instruments Q2000).

Sample Mass: 2–5 mg, encapsulated in a Tzero aluminum pan.

Purge Gas: Nitrogen at 50 mL/min.

Ramp Rate: 10°C/min from 40°C to 200°C.

Data Analysis: Record the Onset Temperature (

) rather than the peak maximum for the most accurate thermodynamic melting point.

Acceptance Criteria:

Single Endothermic Peak: Indicates high purity.

> 150°C: Confirms benzamide formation (reject if ~130°C, which suggests acetamide
contamination).

Peak Width (

) < 2°C: Indicates crystallinity and absence of solvent inclusions.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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